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Compound of Interest

Compound Name: 1-(Thiophen-3-yl)ethanol

Cat. No.: B172730

This document provides immediate, essential safety and logistical information for the handling
and disposal of 1-(Thiophen-3-yl)ethanol and its close structural isomers. The guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Quick Reference Safety Information

The following table summarizes the key physical and chemical properties and hazard
information for thiophene-containing ethanol compounds. This data is based on structurally
similar chemicals like 2-(3-Thienyl)ethanol and thiophene.
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Property Data Reference

Clear colorless to yellow-brown

Appearance quid [1]
Boiling Point 110-111 °C at 14 mm Hg [1]
Density 1.144 g/mL at 25 °C [1]
Flash Point 199 °F (92.8 °C) [1]

H225: Highly flammable liquid

and vapor

GHS Hazard Statements

H302: Harmful if swallowed

H319: Causes serious eye

irritation

H412: Harmful to aquatic life

with long lasting effects

Signal Word Danger

Hazard Identification and Risk Assessment

1-(Thiophen-3-yl)ethanol and its isomers are flammable liquids that can cause serious eye
irritation and are harmful if swallowed. Vapors may form explosive mixtures with air, and the
material is harmful to aquatic life. A thorough risk assessment should be conducted before
beginning any work.[2] This involves identifying potential hazards in the experimental
procedure and establishing controls to minimize risks.[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following workflow
outlines the necessary equipment for handling this chemical.
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Personal Protective Equipment (PPE) Protocol

Start: Assess Task

lways Required

Primary Engineering Controls:
Work in a certified chemical fume hood.

Core PPE (All Tasks):
- ANSI/ISEA Z87.1 D3 Goggles
- Chemical-Resistant Lab Coat
- Nitrile or PVC Gloves

Assess Splash Risk

Additional PPE (Risk of Splash/Large Volume):
- Face Shield
- Flame-Retardant/Antistatic Clothing
- Chemical-Resistant Apron

Low Volume / No Splash Risk

Proceed with Experiment
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Emergency Spill Response Workflow

Spill Occurs

Assess Spill Size

Small Spill (<1 Liter)
1. Alert others in the area.
. Absorb with inert material (sand, vermiculite).
3. Collect in a sealed container for disposal.

Large Spill (>1 Liter)
1. Evacuate immediate area.

2. Alert institutional EHS/Emergency Response.
3. Prevent entry into sewers.

Decontaminate Area
(Soap and Water)

Document Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
(Thiophen-3-yl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172730#personal-protective-equipment-for-handling-
1-thiophen-3-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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